2-(2-chloro-4-formyl-6-methoxyphenoxy)-N-(3-chloro-4-methylphenyl)acetamide

• IUPAC Name: 2-(2-chloro-4-formyl-6-methoxyphenoxy)-N-(3-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C17H15Cl2NO4/c1-10-3-4-12(7-13(10)18)20-16(22)9-24-17-14(19)5-11(8-21)6-15(17)23-2/h3-8H,9H2,1-2H3,(H,20,22)
• InChI Key: LXCSRIWCYYAAKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=C(C=C(C=C2Cl)C=O)OC)Cl
• Molecular Formula: C17H15Cl2NO4
• Molecular Weight: 368.2 g/mol

Description

2-(2-chloro-4-formyl-6-methoxyphenoxy)-N-(3-chloro-4-methylphenyl)acetamide, commonly referred to as CFP-MPA, is a synthetic compound with a wide range of applications in scientific research. It has been used in a variety of studies, including those related to the synthesis of other compounds, the investigation of biochemical and physiological processes, and the development of new drugs.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research by Coleman et al. (2000) explored the metabolic pathways of chloroacetamide herbicides, including acetochlor and metolachlor, and their metabolites in human and rat liver microsomes. This study highlights the complex metabolic activation pathways these compounds undergo, which can lead to DNA-reactive products involved in carcinogenicity. Such research underscores the importance of understanding the metabolic fate and potential health impacts of chloroacetamide compounds and their derivatives in biological systems (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthesis and Structural Studies

Li et al. (2009) reported on the regioselective synthesis of 2- and 4-formylpyrido[2,1-b]benzoxazoles, demonstrating intricate synthetic pathways that yield unexpected products. This research provides insights into synthetic chemistry techniques that could be applicable to the synthesis and functionalization of complex molecules like 2-(2-chloro-4-formyl-6-methoxyphenoxy)-N-(3-chloro-4-methylphenyl)acetamide, showcasing the potential for creating novel compounds with specific structural and functional attributes (Li, Du, Guo, & Chen, 2009).

Anticancer, Anti-inflammatory, and Analgesic Activities

Rani et al. (2014) developed new chemical entities, specifically 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, to explore their potential as anticancer, anti-inflammatory, and analgesic agents. This study exemplifies the pharmaceutical applications of complex acetamide derivatives, suggesting that compounds with similar structures could also be investigated for their therapeutic potentials (Rani, Pal, Hegde, & Hashim, 2014).

Synthesis and Antimicrobial Evaluation

Fuloria et al. (2009) explored the synthesis and antimicrobial evaluation of novel imines and thiazolidinones derived from 2-(4-chloro-3-methylphenoxy)acetamide. This research indicates the interest in synthesizing and testing acetamide derivatives for antimicrobial properties, highlighting the potential for such compounds to contribute to the development of new antimicrobial agents (Fuloria, Singh, Yar, & Ali, 2009).